N-(4-bromophenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C19H21BrN2O3S and its molecular weight is 437.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
A new series of derivatives incorporating the phenylsulfonyl piperidinyl motif have been synthesized, demonstrating promising activity against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX) enzymes. This research highlights the potential of these compounds in developing treatments for conditions associated with enzyme dysregulation (Khalid et al., 2014).
Antimicrobial Properties
Another study focused on N-substituted derivatives showing moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests the compound’s potential role in addressing antibiotic resistance and developing new antimicrobial agents (Khalid et al., 2016).
Antibacterial Potentials
Research into acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores has shown that these compounds possess moderate antibacterial activity, particularly against Gram-negative bacterial strains. This opens avenues for new antibacterial agents with specific activity profiles (Iqbal et al., 2017).
Enzyme Inhibitory Activities
The bioactive sulfonamides bearing the piperidine nucleus have been synthesized and tested for their inhibitory activities against cholinesterase enzymes, revealing their potential for treating diseases characterized by cholinesterase dysfunction (Khalid, 2012).
Quantum Calculations and Molecular Docking
Studies involving quantum calculations and molecular docking have been employed to predict the antimicrobial activity of novel sulphonamide derivatives. This computational approach provides insight into the structure-activity relationships and potential biological activities of these compounds (Fahim & Ismael, 2019).
Molecular Docking and Enzyme Inhibition
Conventional and microwave-assisted synthesis techniques have been used to create derivatives that inhibit enzymes like carbonic anhydrase and cholinesterases. This highlights the compound's role in discovering new therapeutic agents through enzyme inhibition (Virk et al., 2018).
Properties
IUPAC Name |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(4-bromophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O3S/c20-15-9-11-16(12-10-15)21-19(23)14-17-6-4-5-13-22(17)26(24,25)18-7-2-1-3-8-18/h1-3,7-12,17H,4-6,13-14H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPWALPUSQHMSCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)NC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.